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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399

An In-depth Technical Guide to the Chemical Properties of 4-Bromo-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2,6-difluoroaniline is a halogenated aniline derivative that serves as a versatile
building block in organic synthesis. Its unique substitution pattern, featuring a bromine atom
and two fluorine atoms on the aniline ring, imparts distinct chemical reactivity and physical
properties. This document provides a comprehensive overview of the chemical and physical
characteristics of 4-Bromo-2,6-difluoroaniline, detailed experimental protocols for its
synthesis, and its applications, particularly in the pharmaceutical and materials science sectors.
The strategic placement of its functional groups makes it a valuable intermediate for creating
complex molecular architectures.[1][2][3]

Chemical and Physical Properties

4-Bromo-2,6-difluoroaniline is typically a white to brown crystalline powder at room
temperature.[4][5][6] The presence of the electronegative fluorine atoms and the bromine atom
significantly influences its electronic properties and reactivity.

Physical Properties

A summary of the key physical properties of 4-Bromo-2,6-difluoroaniline is presented in the
table below. These properties are crucial for its handling, storage, and application in various
chemical processes.
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Property Value Source(s)
Molecular Formula CeHaBrF2N [4151[7]
Molecular Weight 208.00 g/mol [4107]
White to brown crystalline
Appearance [41151[6]
powder
Melting Point 63-65 °C (4115161819101
Boiling Point 188.2 + 35.0 °C at 760 mmHg [4][9]1[10]
Density 1.8+ 0.1 g/cm3 [4]
Flash Point 67.6 £25.9 °C [4115]
Slightly soluble in water;
soluble in most organic
Solubility solvents like acetone, [8]
chloroform, and cyclohexane.
[8]
pKa (Acidity Coefficient) 1.11 + 0.10 (Predicted) [8]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 4-

Bromo-2,6-difluoroaniline.
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Spectroscopic Technique

Key Features/Data

Source(s)

Mass Spectrometry (MS)

Major peaks at m/z 209, 207,
128.

[7]

Infrared (IR) Spectroscopy

Data available from various

suppliers.

[7]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H NMR and 3C NMR data are
available from commercial
suppliers and in research

literature.

Raman Spectroscopy

Data available.

[7]

Reactivity and Chemical Behavior

The chemical reactivity of 4-Bromo-2,6-difluoroaniline is characterized by the interplay of its

three substituents on the aromatic ring.

» Amine Group: The amine group can act as a nucleophile and can be oxidized to form azo

compounds.[1][3]

e Bromine Atom: The bromine substituent allows for palladium-catalyzed cross-coupling

reactions, enabling the extension of the molecular structure.[1][3]

e Fluorine Atoms: The ortho-fluorine atoms influence the energy levels of the molecular orbitals

and can undergo nucleophilic aromatic substitution, which is useful for designing

macromolecules.[1][3]

The compound is stable under normal temperature and pressure but may undergo significant

reactions at temperatures above 160°C, high pressures, or in the presence of strong reducing

agents, strong acids, or strong bases.[8]

Experimental Protocols

The synthesis of 4-Bromo-2,6-difluoroaniline is most commonly achieved through the

bromination of 2,6-difluoroaniline. Below are detailed experimental protocols based on
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published methods.

Synthesis of 4-Bromo-2,6-difluoroaniline from 2,6-
difluoroaniline

This protocol describes a one-step synthesis of the target compound.[11]
Materials:

e 2.6-difluoroaniline

e Bromine

» Glacial Acetic Acid

o Sodium Thiosulfate

o Sodium Acetate

o Water

o Diethyl Ether

e 10% Sodium Hydroxide solution

Magnesium Sulfate (anhydrous)

Procedure:

o Dissolve 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml) in a suitable
reaction vessel.[12][13]

e Slowly add a solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) dropwise
to the stirred solution of 2,6-difluoroaniline. Maintain the reaction temperature below 25°C
during the addition.[12][13]

 Stir the reaction mixture at room temperature for 2 hours.[12][13]
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 To the reaction mixture, add sodium thiosulfate (50 g), sodium acetate (125 g), and water
(700 ml).[12][13]

e Cool the mixture in a refrigerator overnight.[12][13]
e Filter the resulting product and dissolve it in diethyl ether.[12][13]

e Wash the ether phase sequentially with water, 10% sodium hydroxide solution, and again
with water.[12][13]

o Dry the ether phase over anhydrous magnesium sulfate.[12][13]
e Remove the solvent under reduced pressure to yield a pale yellow solid.[12][13]

e The crude product can be further purified by steam distillation to obtain a colorless solid.[12]
[13]

A simplified version of this synthesis involves dissolving 2,6-difluoroaniline in acetic acid,
adding bromine dropwise, stirring at room temperature, and then working up the reaction by
evaporating the solvent, neutralizing with sodium carbonate, and extracting with
dichloromethane.[9][10][14]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4-Bromo-2,6-difluoroaniline.

Applications in Research and Drug Development

4-Bromo-2,6-difluoroaniline is a crucial intermediate in the synthesis of various high-value
chemicals, particularly in the pharmaceutical and agrochemical industries.[2][5][15]

o Pharmaceutical Intermediates: It is used in the preparation of potent VEGF receptor tyrosine
kinase inhibitors and other active pharmaceutical ingredients (APIs).[4][9][10] Its structure is
a key component in the development of novel drug candidates, including anti-cancer and
anti-inflammatory agents.[2]

o Agrochemicals: This compound is utilized in the formulation of pesticides and herbicides.[2]
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o Materials Science: It serves as a raw material for synthesizing high-performance fibers and
is used in the electronics industry for cleaning components.[8] Conjugated triarylamines
synthesized from this compound are used as hole-transporting materials in perovskite solar
cells and OLEDs.[1][3] It is also used in the production of specialty dyes and pigments.[2]

Safety and Handling

4-Bromo-2,6-difluoroaniline is classified as harmful if swallowed, in contact with skin, or if
inhaled.[6][16] It causes skin and serious eye irritation and may cause respiratory irritation.[6]
[16]

Hazard ldentification

Hazard Statement Description Source(s)
H302 Harmful if swallowed [4][6]

H312 Harmful in contact with skin [41[6]

H332 Harmful if inhaled [41[6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation  [6]

Recommended Handling Procedures

e Engineering Controls: Use in a well-ventilated area with adequate exhaust.[6][17]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety goggles with side-shields.[6][17]
o Skin Protection: Wear protective gloves and clothing.[6][17]
o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.[17]

» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from
incompatible materials.[6][16][17]
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First Aid Measures

Exposure Route

First Aid Measure

Source(s)

Ingestion

Call a POISON CENTER or

doctor. Rinse mouth.

[6]

Skin Contact

Wash with plenty of water. Call
a POISON CENTER or doctor

if you feel unwell.

[6]

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER or doctor if you feel

unwell.

[6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[6]

Logical Relationships in Synthesis
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Caption: Key relationships in the synthesis of 4-Bromo-2,6-difluoroaniline.

Conclusion

4-Bromo-2,6-difluoroaniline is a chemical compound with significant utility in organic
synthesis, particularly for the development of pharmaceuticals and advanced materials. Its well-
defined physical and chemical properties, coupled with its versatile reactivity, make it an
important building block for researchers and drug development professionals. Proper handling
and adherence to safety protocols are essential when working with this compound due to its
potential hazards. The synthetic route from 2,6-difluoroaniline is efficient and provides a reliable
source of this valuable intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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